3-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxamide
Overview
Description
3-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxamide, also known as PTCA, is a synthetic compound which has recently been studied for its potential applications in a variety of scientific research fields. PTCA has been found to have a wide range of biochemical and physiological effects, and has been used in laboratory experiments to study its effects on various biological systems.
Scientific Research Applications
3-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxamide has been used in a variety of scientific research applications, including drug discovery, drug metabolism, and drug delivery. It has also been used to study the biochemical and physiological effects of various drugs, as well as their interactions with biological systems. 3-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxamide has also been used in studies of the structure-activity relationship of drugs, and in the development of new drug delivery systems.
Mechanism of Action
The mechanism of action of 3-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxamide is still not fully understood, but it is believed to involve the inhibition of enzymes involved in the metabolism of drugs. 3-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxamide has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs in the body. In addition, 3-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxamide has been found to interact with cellular receptors, which may play a role in its mechanism of action.
Biochemical and Physiological Effects
3-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxamide has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs in the body. In addition, 3-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxamide has been found to interact with cellular receptors, which may play a role in its mechanism of action. 3-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxamide has also been found to have anti-inflammatory and antioxidant properties, as well as the ability to modulate the activity of certain enzymes.
Advantages and Limitations for Lab Experiments
The use of 3-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxamide in laboratory experiments has several advantages. It is a highly pure product and can be synthesized in either an aqueous or organic medium. In addition, 3-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxamide has been found to have a wide range of biochemical and physiological effects, which makes it useful for studying the effects of various drugs and their interactions with biological systems. However, there are some limitations to using 3-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxamide in laboratory experiments. Its mechanism of action is still not fully understood, and there is a lack of data on its pharmacological properties.
Future Directions
There are several potential future directions for the use of 3-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxamide in scientific research. Further studies could be conducted to better understand its mechanism of action, as well as its pharmacological properties. In addition, 3-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxamide could be used in drug discovery and drug delivery studies to develop new drugs and drug delivery systems. Finally, 3-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxamide could be used in studies of the structure-activity relationship of drugs, as well as in the development of new drug delivery systems.
Synthesis Methods
3-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxamide can be synthesized using a modified Biginelli reaction, which involves the condensation of an aldehyde, an acid, and an aromatic amine. The reaction is catalyzed by a strong acid, such as sulfuric acid, and yields a highly pure product. The reaction can be conducted in either an aqueous or organic medium, and the reaction time can be adjusted to achieve the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxamide involves the reaction of 4-methyl-4H-1,2,4-triazole-3-carboxylic acid with piperidine and subsequent amidation to form the final product.", "Starting Materials": [ "4-methyl-4H-1,2,4-triazole-3-carboxylic acid", "Piperidine", "N,N'-Dicyclohexylcarbodiimide (DCC)", "Dimethylformamide (DMF)", "Diisopropylethylamine (DIPEA)" ], "Reaction": [ "Step 1: Activation of 4-methyl-4H-1,2,4-triazole-3-carboxylic acid with DCC in DMF", "Step 2: Addition of piperidine to the activated acid to form the corresponding amide intermediate", "Step 3: Deprotection of the intermediate with DIPEA to yield 3-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxamide" ] } | |
CAS RN |
2408970-68-1 |
Product Name |
3-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxamide |
Molecular Formula |
C9H15N5O |
Molecular Weight |
209.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
